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Cat. No.: B019200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ochromycinone is a naturally occurring angucyclinone antibiotic belonging to the

benz[a]anthraquinone class of polyketides. Its complex tetracyclic structure and potential

biological activity have garnered significant interest within the chemical and pharmaceutical

research communities. This technical guide provides a comprehensive overview of the

spectroscopic data of (+)-Ochromycinone, including Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring

this data are also presented. Furthermore, a potential signaling pathway for this class of

antibiotics is explored, offering insights into its mechanism of action.

Spectroscopic Data of (+)-Ochromycinone
The following tables summarize the key spectroscopic data obtained from the total synthesis

and characterization of (+)-Ochromycinone.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for (+)-Ochromycinone (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

12.91 s - 1H 8-OH

8.28 d 7.5 1H H-11

7.77 t 8.0 1H H-10

7.37 d 8.5 1H H-9

4.28 ddd 13.0, 5.0, 2.5 1H H-1ax

3.14 m - 1H H-3

2.91 dd 16.0, 5.0 1H H-4ax

2.78 dd 18.5, 5.0 1H H-2ax

2.68 dd 16.0, 4.0 1H H-4eq

2.31 dd 18.5, 4.5 1H H-2eq

1.25 d 7.0 3H 3-CH₃

Table 2: ¹³C NMR Spectroscopic Data for (+)-Ochromycinone (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

207.9 C-1

191.6 C-7

181.5 C-12

162.2 C-8

137.0 C-10

134.0 C-12a

133.4 C-6a

124.7 C-11

119.6 C-9

115.3 C-7a

114.8 C-11a

47.9 C-4

43.1 C-2

35.1 C-3

34.6 C-4a

20.9 3-CH₃

Infrared (IR) and Mass Spectrometry (MS) Data
Table 3: IR and MS Spectroscopic Data for (+)-Ochromycinone

Spectroscopic Technique Key Data

IR (KBr, cm⁻¹)
3440, 2925, 1710, 1625, 1580, 1450, 1270,

1160, 750

MS (ESI) m/z 307 [M+H]⁺
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Experimental Protocols
The following protocols are based on the methods reported for the total synthesis and

characterization of (+)-Ochromycinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 500 MHz NMR spectrometer was used for acquiring ¹H NMR spectra, and

a 125 MHz spectrometer for ¹³C NMR spectra.

Sample Preparation: The purified sample of (+)-Ochromycinone was dissolved in

deuterated chloroform (CDCl₃).

Data Acquisition:

¹H NMR spectra were recorded with chemical shifts reported in parts per million (ppm)

relative to the residual solvent peak of CHCl₃ (δ 7.26).

¹³C NMR spectra were recorded with chemical shifts reported in ppm relative to the

solvent peak of CDCl₃ (δ 77.0).

Standard pulse sequences were used for both ¹H and ¹³C NMR.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer was used.

Sample Preparation: The sample was prepared as a potassium bromide (KBr) pellet. A small

amount of the solid sample was ground with dry KBr and pressed into a thin, transparent

disk.

Data Acquisition: The IR spectrum was recorded in the range of 4000-400 cm⁻¹, and the

absorption frequencies are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)
Instrumentation: An electrospray ionization (ESI) mass spectrometer was used.
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Sample Preparation: The sample was dissolved in a suitable solvent (e.g., methanol or

acetonitrile) and introduced into the mass spectrometer via direct infusion or after liquid

chromatography.

Data Acquisition: The mass spectrum was acquired in positive ion mode, and the mass-to-

charge ratio (m/z) of the protonated molecular ion [M+H]⁺ was determined.

Potential Signaling Pathway of Angucyclinone
Antibiotics
While the specific signaling pathway of Ochromycinone has not been elucidated, studies on

other angucyclinone antibiotics provide valuable insights into their potential mechanism of

action. One such example is Jadomycin B, which has been shown to act as a signaling

molecule in Streptomyces coelicolor.
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To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into
Ochromycinone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019200#spectroscopic-data-of-ochromycinone-nmr-
ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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